Ethyl 6-(3-iodophenyl)-6-oxohexanoate
Overview
Description
Compounds like “Ethyl 6-(3-iodophenyl)-6-oxohexanoate” belong to a class of organic compounds known as esters. Esters are derived from carboxylic acids and alcohols. They are characterized by a carbonyl adjacent to an ether linkage .
Molecular Structure Analysis
The molecular structure of a compound like “Ethyl 6-(3-iodophenyl)-6-oxohexanoate” would include a carbonyl group (C=O) adjacent to an ether linkage (C-O-C), characteristic of esters. The “6-(3-iodophenyl)-6-oxohexanoate” part suggests the presence of an iodine-substituted phenyl group .Chemical Reactions Analysis
Esters can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents. The iodine in the phenyl group could potentially be substituted in a reaction with a suitable nucleophile .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “Ethyl 6-(3-iodophenyl)-6-oxohexanoate” would depend on its specific structure. Factors that could be important include its polarity, solubility, stability, and reactivity .Scientific Research Applications
Pharmaceutical Synthesis
Ethyl 6-(3-iodophenyl)-6-oxohexanoate is a valuable intermediate in the synthesis of complex pharmaceuticals. For instance, it has been used in the preparation of Alectinib , a medication used in the treatment of non-small cell lung cancer . The compound’s iodophenyl group is crucial for the final product’s pharmacological activity.
Organic Chemistry Research
In organic chemistry, this compound serves as a building block for creating new chemical entities. Its reactive iodine atom can undergo various transformations, such as cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds in organic synthesis .
Antimicrobial Research
Compounds derived from Ethyl 6-(3-iodophenyl)-6-oxohexanoate have shown moderate activity against microorganisms, suggesting potential applications in developing new antimicrobial agents .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 6-(3-iodophenyl)-6-oxohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17IO3/c1-2-18-14(17)9-4-3-8-13(16)11-6-5-7-12(15)10-11/h5-7,10H,2-4,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHWWEOONMAFMMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCC(=O)C1=CC(=CC=C1)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17IO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00645713 |
Source
|
| Record name | Ethyl 6-(3-iodophenyl)-6-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00645713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-(3-iodophenyl)-6-oxohexanoate | |
CAS RN |
898777-30-5 |
Source
|
| Record name | Ethyl 6-(3-iodophenyl)-6-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00645713 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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